Cas no 32790-09-3 (17,18-Dehydrovincamine)

• Product Name: 17,18-Dehydrovincamine
• CAS No: 32790-09-3
• MF: C₂₁H₂₄N₂O₃
• MW: 352.426865577698
• CID: 2037838
• PubChem ID: 13376719
• Update Time: 2025-07-18

17,18-Dehydrovincamine Chemical and Physical Properties

Names and Identifiers

• (+)-14,15-dehydrovincamine
• (+)-14,15-didehydrovincamine
• 14,15-dehydro vincamine
• 14-hydroxy-14,15-dihydro-eburnamenine-14-carboxylic acid methyl ester
• 17,18-dehydrovincamine
• 17,18-didehydrovincamine
• dehydrovincamine
• Delta14-Vincamin
• Delta17-vincamine
• CHEMBL4761192
• CHEBI:141861
• Eburnamenine-14-carboxylic acid, 17,18-didehydro-14,15-dihydro-14-hydroxy-, methyl ester, (3alpha,14beta,16alpha)-
• 14,15-dehydrovincamine
• DTXSID60186455
• 32790-09-3
• methyl (15R,17S,19S)-15-ethyl-17-hydroxy-1,11-diazapentacyclo[9.6.2.02,7.08,18.015,19]nonadeca-2,4,6,8(18),13-pentaene-17-carboxylate
• 17,18-Dehydrovincamine

• Inchi： 1S/C21H24N2O3/c1-3-20-10-6-11-22-12-9-15-14-7-4-5-8-16(14)23(17(15)18(20)22)21(25,13-20)19(24)26-2/h4-8,10,18,25H,3,9,11-13H2,1-2H3
• InChI Key： BQGJXFQCMYJENQ-UHFFFAOYSA-N
• SMILES： CCC12C=CCN3CCC4=C(C31)N(C1C4=CC=CC=1)C(C(OC)=O)(O)C2

Computed Properties

• Exact Mass: 441.173853
• Monoisotopic Mass: 441.173853
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 685
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8
• XLogP3: 2.8

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 508.7±50.0 °C at 760 mmHg
• Flash Point: 261.5±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

17,18-Dehydrovincamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Eburnan-type alkaloids Eburnan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Eburnan-type alkaloids

Additional information on 17,18-Dehydrovincamine

Comprehensive Overview of 17,18-Dehydrovincamine (CAS No. 32790-09-3): Properties, Applications, and Research Insights

17,18-Dehydrovincamine (CAS No. 32790-09-3) is a naturally occurring alkaloid derived from the Vinca minor plant, commonly known as lesser periwinkle. This compound belongs to the vincamine derivatives family, which has garnered significant attention in pharmacological and nutraceutical research due to its potential bioactive properties. Structurally, it shares similarities with vincamine, a well-studied nootropic agent, but features a distinct double bond at positions 17 and 18, influencing its metabolic stability and receptor interactions.

In recent years, 17,18-Dehydrovincamine has been explored for its potential role in supporting cognitive health, a topic of growing interest among health-conscious consumers and researchers. Studies suggest it may modulate cerebral blood flow and neurotransmitter activity, aligning with the rising demand for natural nootropics and brain-boosting supplements. These properties make it a candidate for formulations targeting memory enhancement and age-related cognitive decline, key search trends in the wellness industry.

The compound’s mechanism of action is hypothesized to involve vasodilation and neuroprotection, similar to other vinca alkaloids. Preclinical investigations highlight its ability to cross the blood-brain barrier, a critical factor for central nervous system efficacy. Researchers are also examining its antioxidant potential, linking it to broader applications in oxidative stress management—a hot topic in anti-aging and longevity research.

From a commercial perspective, 17,18-Dehydrovincamine is utilized in pharmaceutical intermediates and dietary supplements. Its inclusion in natural cognitive enhancers reflects consumer preferences for plant-based alternatives to synthetic drugs. Manufacturers often emphasize its low toxicity profile and synergistic effects with other botanicals like Ginkgo biloba or Panax ginseng, addressing frequent queries about stackable nootropics.

Analytical methods for 17,18-Dehydrovincamine quantification, such as HPLC and LC-MS, ensure purity and consistency in industrial applications. Quality control is paramount, given its use in GMP-certified products. The compound’s stability under varying pH and temperature conditions also makes it suitable for encapsulation technologies, a trending focus in nutraceutical delivery systems.

Emerging research explores 17,18-Dehydrovincamine’s potential beyond neurology, including its role in mitochondrial function and cellular energy metabolism. These avenues resonate with searches for biohacking and performance optimization strategies. However, further clinical trials are needed to validate these hypotheses and establish standardized dosing protocols.

In summary, 17,18-Dehydrovincamine (CAS No. 32790-09-3) represents a promising intersection of traditional phytochemistry and modern therapeutic innovation. Its multifaceted applications—from cognitive support to cellular health—position it as a compound of enduring relevance in both scientific and consumer domains.